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Compound of Interest

Compound Name: Valiolamine

Cat. No.: B116395

For researchers, scientists, and drug development professionals, ensuring the safe and
compliant disposal of chemical compounds is a critical aspect of laboratory operations. This
guide provides essential information and step-by-step procedures for the proper disposal of
Valiolamine, a potent alpha-glucosidase inhibitor. Adherence to these guidelines is paramount
for personnel safety and environmental protection.

Valiolamine, like many specialized chemical reagents, requires disposal as hazardous waste.
It is imperative to follow the established protocols of your institution's Environmental Health and
Safety (EHS) department or equivalent regulatory body. The following procedures are based on
general best practices for chemical waste disposal and should be adapted to meet your
specific institutional and local regulations.

Valiolamine: Key Safety and Physical Data

A summary of quantitative data for Valiolamine is provided below to inform safe handling and
disposal practices.
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Property Value Source
CAS Number 83465-22-9 [LI[21031[41[5]
Molecular Formula C7H15NO5 [3B1141[5]
Physical Form Solid

Melting Point 146-148 °C

Boiling Point 368.6 £ 42.0 °C at 760 mmHg

Solubility Soluble in water [1]

Storage Temperature 4°C, protect from light

Hazard Statements H302, H315, H319, H335

Hazard Statement Key:

H302: Harmful if swallowed.

H315: Causes skin irritation.

H319: Causes serious eye irritation.

H335: May cause respiratory irritation.

Standard Operating Procedure for Valiolamine

Disposal

The disposal of Valiolamine must be managed through your institution's hazardous waste

program.[6] The following steps outline a general protocol for this process.

1. Waste ldentification and Classification:

o Treat all unused Valiolamine and any materials contaminated with it (e.g., personal

protective equipment, absorbent materials, empty containers) as hazardous waste.[7]

o Consult your institution's EHS for specific waste classification.

© 2025 BenchChem. All rights reserved. 2/7

Tech Support


https://www.guidechem.com/encyclopedia/valiolamine-dic27804.html
https://www.chemsrc.com/en/cas/83465-22-9_97225.html
https://www.chemicalbook.com/ChemicalProductProperty_US_CB6112765.aspx
https://www.1stsci.com/products/83465-22-9?cas=83465-22-9
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB6112765.htm
https://www.chemicalbook.com/ChemicalProductProperty_US_CB6112765.aspx
https://www.1stsci.com/products/83465-22-9?cas=83465-22-9
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB6112765.htm
https://www.guidechem.com/encyclopedia/valiolamine-dic27804.html
https://www.benchchem.com/product/b116395?utm_src=pdf-body
https://www.benchchem.com/product/b116395?utm_src=pdf-body
https://case.edu/ehs/safety-subject/waste-disposal/chemical-waste/how-dispose-chemical-waste
https://www.benchchem.com/product/b116395?utm_src=pdf-body
https://www.vumc.org/safety/sites/vumc.org.safety/files/public_files/managing-chemical-waste-guide-book.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b116395?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Safety Operating Guide

Check Availability & Pricing

. Containerization:

Use a designated, compatible, and leak-proof container for Valiolamine waste.[8][9] The
original container, if in good condition, is often a suitable choice.[8]

Ensure the container is clearly labeled as "Hazardous Waste."[6][9]
The container must be kept securely closed except when adding waste.[8][9]
. Labeling:

Affix a completed hazardous waste tag to the container.[6] The label must include:

o

The full chemical name: "Valiolamine". Avoid abbreviations or chemical formulas.[6][9]

[¢]

The quantity of waste.

[e]

The date of waste generation.[6]

[e]

The location of origin (e.g., laboratory, room number).[6]

o

The name and contact information of the principal investigator or responsible person.[6]

[¢]

Appropriate hazard pictograms (e.g., harmful/irritant).[6]
. Storage:

Store the labeled hazardous waste container in a designated and secure "Satellite
Accumulation Area" within the laboratory.[8]

Segregate the Valiolamine waste from incompatible materials. For example, store it
separately from acids and bases.[8]

Ensure the storage area is inspected regularly for any signs of leakage.[8]
. Disposal Request and Collection:

Once the container is full or the waste is ready for disposal, submit a hazardous waste
pickup request to your institution's EHS department.[6]
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o Follow the specific procedures outlined by your EHS for submitting this request, which may
involve completing an online or paper form.[6]

» Do not attempt to dispose of Valiolamine down the drain or in the regular trash.[6][10]
Disposal of Empty Containers:

e An empty container that held Valiolamine must be triple-rinsed with a suitable solvent, such

as water, given its solubility.[9]
e The rinsate from this process must be collected and disposed of as hazardous waste.[9][11]

 After triple-rinsing, the container can typically be disposed of as regular trash, but you should
first deface or remove the original label.[7] Always confirm this procedure with your EHS.

Experimental Protocols

Specific experimental protocols for the disposal of Valiolamine are not detailed in publicly
available literature. The standard and accepted protocol is to follow the general guidelines for
chemical hazardous waste disposal as outlined above and mandated by regulatory bodies like
the Environmental Protection Agency (EPA) through the Resource Conservation and Recovery
Act (RCRA).[6]

Valiolamine Disposal Workflow

The following diagram illustrates the logical workflow for the proper disposal of Valiolamine.
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Valiolamine Disposal Workflow
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Caption: Logical workflow for the proper disposal of Valiolamine waste.
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This content is intended for informational purposes only and does not supersede the specific
guidelines and regulations of your institution. Always consult your Environmental Health and
Safety department for definitive procedures.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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